1-(3-Bromophenyl)-2-iodoethan-1-ol

• Molecular Formula: C8H8BrIO
• Molecular Weight: 326.96 g/mol
• IUPAC Name: 1-(3-bromophenyl)-2-iodoethanol
• InChI: InChI=1S/C8H8BrIO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4,8,11H,5H2
• InChI Key: VYJSEAOKLQUPER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(CI)O

Description

1-(3-Bromophenyl)-2-iodoethan-1-ol is a halogen-substituted secondary alcohol featuring a bromine atom at the para position of the phenyl ring and an iodine atom on the adjacent carbon of the ethanol chain. These analogs often serve as intermediates in pharmaceutical synthesis (e.g., norfenefrine precursors) or as bioactive chalcone derivatives . The iodine substituent distinguishes it from bromine- or chlorine-containing analogs, influencing its physicochemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Bromophenyl)-2-iodoethan-1-ol typically involves the reaction of 3-bromophenyl derivatives with iodine-containing reagents. One common method is the nucleophilic substitution reaction where a 3-bromophenyl halide reacts with an iodine-containing nucleophile under controlled conditions. The reaction is often carried out in the presence of a base to facilitate the substitution process.

Industrial Production Methods

Industrial production of this compound may involve multi-step synthesis processes that ensure high yield and purity. The steps include the preparation of intermediate compounds, followed by their conversion into the final product through carefully controlled reaction conditions. The use of catalysts and optimized reaction parameters is crucial in industrial settings to achieve efficient production.

Chemical Reactions Analysis

Types of Reactions

1-(3-Bromophenyl)-2-iodoethan-1-ol undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding carbonyl compounds.

Reduction: The compound can be reduced to remove halogen atoms or convert the hydroxyl group to a different functional group.

Substitution: Both bromine and iodine atoms can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophiles like sodium azide (NaN₃) and thiols (RSH) can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield aldehydes or ketones, while substitution reactions can produce a variety of substituted phenyl derivatives.

Scientific Research Applications

1-(3-Bromophenyl)-2-iodoethan-1-ol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound can be used in the study of biological pathways and enzyme interactions.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Bromophenyl)-2-iodoethan-1-ol involves its interaction with molecular targets through its functional groups. The bromine and iodine atoms can participate in halogen bonding, while the hydroxyl group can form hydrogen bonds. These interactions can influence the compound’s reactivity and its ability to interact with biological molecules.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogen-Substituted Chalcone Derivatives

Chalcones with halogenated aryl groups, such as (E)-1-(3-bromophenyl)-3-p-tolylprop-2-en-1-on (C3) and (E)-1-(3-bromophenyl)-3-(4-isopropylphenyl)prop-2-en-1-on (C4), exhibit notable cytotoxic activity against MCF-7 breast cancer cells. Key comparisons include:

Compound	IC₅₀ (μg/mL)	Yield (%)	Key Structural Features
(E)-1-(3-Bromophenyl)-3-p-tolylprop-2-en-1-on (C3)	422.22	62.32	Bromophenyl + ketone-enone system
(E)-1-(3-Bromophenyl)-3-(4-isopropylphenyl)prop-2-en-1-on (C4)	22.41	55.32	Bromophenyl + bulky isopropyl group
1-(3-Bromophenyl)-2-iodoethan-1-ol (hypothetical)	N/A	N/A	Bromophenyl + iodoethanol chain

Key Findings :

• The position and type of halogen (bromine vs. iodine) significantly affect bioactivity. For example, bromophenyl chalcones show cytotoxicity, but iodine’s larger atomic radius and lower electronegativity may alter binding interactions in biological systems .
• Bulky substituents (e.g., isopropyl in C4) enhance cytotoxicity, suggesting that steric effects in 1-(3-Bromophenyl)-2-iodoethan-1-ol could similarly influence its interactions .

Bromophenyl Alcohol Derivatives

1-(3-Bromophenyl)ethanol

• Synonyms: Benzenemethanol, 3-bromo-α-methyl (CAS 52780-14-0) .
• Properties: A primary alcohol with a bromophenyl group. Used as a precursor in norfenefrine synthesis via Friedel–Crafts and halogenation reactions .

1-(3-Bromophenyl)-2-fluoro-2-methyl-3-phenylpropan-1,3-diol (III-15ag)

• Synthesis : Derived from 3-bromobenzaldehyde and 2-fluoro-1-phenylpropan-1-one. Isolated as a pale oil with >99:1 diastereomeric ratio .
• Comparison : The fluorinated diol structure introduces stereochemical complexity absent in the target compound. The iodine in 1-(3-Bromophenyl)-2-iodoethan-1-ol may confer higher reactivity in nucleophilic substitutions compared to fluorine.

Halogenated Aromatic Ketones

1-(3-Bromo-4-methoxyphenyl)-2-chloroethan-1-one

• CAS : 3114-09-8; Molecular Formula: C₉H₈BrClO₂ .
• Comparison: The chloroethanone group contrasts with the iodoethanol chain in the target compound.